[1-[3-(Methoxymethyl)phenyl]triazol-4-yl]methyl carbamate

• IUPAC Name: [1-[3-(methoxymethyl)phenyl]triazol-4-yl]methyl carbamate
• InChI: InChI=1S/C12H14N4O3/c1-18-7-9-3-2-4-11(5-9)16-6-10(14-15-16)8-19-12(13)17/h2-6H,7-8H2,1H3,(H2,13,17)
• InChI Key: JYBSKUHXYCBWAG-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)N2C=C(N=N2)COC(=O)N
• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol

Description

Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. They are not naturally occurring but have a wide spectrum of medicinal applications against several malignant cells, microorganisms, viruses, and are resistant to various enzymes.

Synthesis Analysis

Triazoles can be synthesized using ‘click’ chemistry through ruthenium- or copper-catalysis between azides and terminal alkynes by cycloaddition reactions.

Molecular Structure Analysis

The triazole ring contains two carbon and three nitrogen atoms. The presence of nitrogen in the ring allows it to readily bind in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

Triazoles are generally inactive to basic or acidic hydrolysis and reducing and oxidizing reactions even at higher temperatures. They have immense chemical reliability and an effective dipole moment.

Physical And Chemical Properties Analysis

Triazoles have several convenient attributes such as immense chemical reliability, effective dipole moment, capability of hydrogen bonding, and aromatic character, which enhances their aptitude and solubility to interact with biomolecular targets. They are also highly stable to metabolic degradation.

Mechanism of Action

The mechanism of action of triazoles often involves interactions with enzymes and receptors in the biological system. For example, some triazole derivatives have shown effective cytotoxic activity against various cancer cell lines.

Safety and Hazards

The safety and hazards of triazoles can vary depending on the specific compound and its intended use. Some triazoles are used in pharmaceuticals and have been tested for safety in that context.

Future Directions

Triazoles have attracted significant consideration due to their widespread implementation in synthetic organic chemistry, drug discovery process, supramolecular chemistry, chemical biology, polymer chemistry, fluorescent imaging as well as materials chemistry. They continue to be a focus of research for the development of new therapeutic agents.